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Compound of Interest

Compound Name: Avicularine

CAS No.: 572-30-5

Cat. No.: B192226

Get Quote

As researchers and drug development professionals, our pursuit of scientific advancement

must be intrinsically linked with an unwavering commitment to safety. This guide provides

essential, in-depth guidance on the appropriate selection, use, and disposal of Personal

Protective Equipment (PPE) when handling Avicularin (CAS 572-30-5), a bioactive flavonoid

glycoside of significant interest in pharmacological research. This document moves beyond a

simple checklist, offering a procedural and logical framework to ensure a self-validating system

of safety in your laboratory.

Understanding the Hazard Profile of Avicularin
Avicularin, also known as Quercetin 3-O-α-L-arabinofuranoside, is a naturally occurring

compound found in various plants.[1][2][3][4] While it is explored for its anti-inflammatory,

antioxidant, and anti-tumor properties, its physical form as a solid or powder presents specific

laboratory handling risks.[5][6][7]

A critical analysis of available safety data presents a nuanced hazard profile. While one Safety

Data Sheet (SDS) states "no known OSHA hazards," another from a different supplier indicates

GHS hazard statements for skin irritation (H315), serious eye irritation (H319), and potential
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respiratory irritation (H335).[8][9] Furthermore, it is classified as a combustible solid. This

discrepancy underscores a crucial principle of laboratory safety: always default to the more

stringent safety precaution. Therefore, the recommendations herein are based on the potential

for Avicularin to act as an irritant and a combustible dust.

Key Physicochemical and Hazard Data:

Property Value/Classification Source

CAS Number 572-30-5 [1][2][5][10]

Molecular Formula C₂₀H₁₈O₁₁ [1][5][10]

Physical Form
Solid, Pale yellow crystalline

powder
[5][8]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[8]

Storage Class 11 - Combustible Solids

Core PPE Requirements: A Multi-Barrier Approach
The primary routes of exposure when handling powdered Avicularin are inhalation of airborne

particles, direct skin contact, and eye contact. A multi-barrier PPE strategy is therefore

essential.

Causality: Fine powders can easily become airborne during weighing, transferring, or mixing,

creating an inhalation hazard. Inhaling irritant dust can lead to respiratory tract discomfort and

inflammation.[9]

Minimum Requirement: For handling small quantities in a well-ventilated area, a NIOSH-

approved N95 or FFP2 respirator is recommended.

Enhanced Precaution: For operations that may generate significant dust (e.g., large-scale

weighing, milling) or in areas with inadequate ventilation, a full-face particle respirator
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(N99/P3) or a Powered Air-Purifying Respirator (PAPR) should be used.[9] This provides a

higher protection factor and integrates eye and face protection.

Causality: Airborne particles can cause serious mechanical and chemical irritation upon contact

with the eyes.[8][9]

Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are

mandatory for all work with Avicularin.

Enhanced Precaution: When handling powders outside of a fume hood or containment

device, chemical splash goggles should be worn. For maximum protection, especially when

a respiratory hazard also exists, a full-face shield used in conjunction with safety glasses or

goggles, or a full-face respirator, is the authoritative choice.

Causality: Direct skin contact can cause irritation.[8][9] Furthermore, contamination of the skin

can lead to inadvertent ingestion.

Gloves: Nitrile gloves are the standard for handling solid chemicals. Always check for tears

or punctures before use. For prolonged work, consider double-gloving.[11] Promptly remove

and wash hands after handling the material.

Lab Coat: A fully buttoned, long-sleeved lab coat is required to protect skin and clothing from

contamination. For large-scale operations, consider disposable coveralls (e.g., Tyvek) for

enhanced protection.

The following diagram illustrates the decision-making workflow for selecting the appropriate

level of PPE.
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Caption: PPE selection workflow for handling Avicularin.

Operational Plan: Donning, Doffing, and Disposal
A self-validating safety system relies on rigorous, repeatable procedures. Follow this step-by-

step guidance for all work involving Avicularin.

Preparation: Inspect all PPE for damage (cracks, tears, defects).

Hand Hygiene: Wash hands thoroughly with soap and water.

Body Protection: Don lab coat or coveralls, ensuring full coverage.
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Respiratory Protection: If required, don your respirator. Perform a user seal check to ensure

a proper fit.

Eye Protection: Don safety glasses or goggles. If using a face shield, place it over your

primary eye protection.

Hand Protection: Don nitrile gloves, pulling the cuffs over the sleeves of your lab coat. If

double-gloving, don the second pair.

Gross Decontamination: Before leaving the immediate work area, wipe down gloves with a

damp towel to remove visible powder.

Lab Coat/Coveralls: Remove the lab coat or coveralls by rolling it away from the body,

ensuring the contaminated exterior does not touch your inner clothing. Place in a designated

receptacle.

Gloves: Remove gloves using a "glove-in-glove" technique. Peel the first glove off, turning it

inside out, and hold it in the gloved hand. Slide a finger from the clean hand under the cuff of

the remaining glove and peel it off, enclosing the first glove.

Hand Hygiene: Wash hands immediately.

Eye/Face Protection: Remove the face shield or goggles by handling the strap or earpieces.

Avoid touching the front surface.

Respiratory Protection: Remove the respirator.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Solid Waste: All disposable PPE (gloves, respirators, wipes) and any materials contaminated

with Avicularin should be collected in a clearly labeled, sealed plastic bag or container.[9]

Disposal Route: This waste must be disposed of as chemical waste through your institution's

Environmental Health & Safety (EH&S) department.[9] Do not dispose of it in regular trash or

biohazard waste.
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Decontamination: Clean all non-disposable equipment and work surfaces with a suitable

solvent (e.g., 70% ethanol) followed by soap and water to remove any residual compound.

By integrating these expert-validated protocols into your daily workflow, you build a robust and

trustworthy safety culture that protects you, your colleagues, and the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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